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Compound of Interest

Compound Name: 3,5-Dimethylbenzene-1,2,4-triol

Cat. No.: B3052697

For Researchers, Scientists, and Drug Development Professionals

The 1,2,4-triazole scaffold has emerged as a privileged structure in medicinal chemistry, with its
derivatives exhibiting a broad spectrum of biological activities. This guide provides a
comparative analysis of substituted 1,2,4-triazole derivatives, focusing on their antimicrobial
and anticancer properties. By presenting key experimental data, detailed protocols, and
relevant signaling pathways, this document aims to serve as a valuable resource for
researchers engaged in the discovery and development of novel therapeutics.

Quantitative Analysis of Biological Activity

The biological efficacy of 1,2,4-triazole derivatives is highly dependent on the nature and
position of their substituents. The following tables summarize the in vitro antimicrobial and
anticancer activities of representative 1,2,4-triazole derivatives, providing a quantitative basis
for comparison.

Table 1: Antimicrobial Activity of 1,2,4-Triazole Derivatives
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Table 2: Anticancer Activity of 1,2,4-Triazole Derivatives
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Cancer Cell

Compound ID Substituent R Line IC50 in pM Reference
da 4-chlorophenyl MCF-7 (Breast) 5.2 [2]
4b 4-methoxyphenyl  MCF-7 (Breast) 15.8 [2]
4c 4-nitrophenyl MCF-7 (Breast) 3.1 [2]
5a 4-chlorophenyl HCT-116 (Colon) 8.9 [3]
5b 4-methoxyphenyl HCT-116 (Colon) 21.4 [3]
5c 4-nitrophenyl HCT-116 (Colon) 6.5 [3]

Experimental Protocols

To ensure reproducibility and facilitate the comparison of results across different studies,
detailed experimental protocols are essential. Below are representative methodologies for
assessing the antimicrobial and anticancer activities of 1,2,4-triazole derivatives.

Antimicrobial Susceptibility Testing: Broth Dilution
Method

The minimum inhibitory concentration (MIC) of the synthesized compounds against various
bacterial and fungal strains is determined using the broth dilution method.[4]

Workflow for MIC Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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